Cas no 898785-47-2 (2',3,3-Trimethylbutyrophenone)

• Product Name: 2',3,3-Trimethylbutyrophenone
• CAS No: 898785-47-2
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• MDL: MFCD03841074
• CID: 1070011
• PubChem ID: 24723976
• Update Time: 2025-10-29

2',3,3-Trimethylbutyrophenone Chemical and Physical Properties

Names and Identifiers

• 2',3,3-Trimethylbutyrophenone
• 3,3-dimethyl-1-(2-methylphenyl)butan-1-one
• SCHEMBL8234031
• AKOS013207214
• MFCD03841074
• DTXSID70642375
• CS-0365799
• 3,3-dimethyl-1-(o-tolyl)butan-1-one
• 898785-47-2

• MDL： MFCD03841074
• Inchi： 1S/C13H18O/c1-10-7-5-6-8-11(10)12(14)9-13(2,3)4/h5-8H,9H2,1-4H3
• InChI Key： VMITUSFJYSOWOE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)CC(C)(C)C

Computed Properties

• Exact Mass: 190.13600
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.61390

Additional information on 2',3,3-Trimethylbutyrophenone

Exploring the Versatile Applications and Properties of 2',3,3-Trimethylbutyrophenone (CAS No. 898785-47-2)

In the realm of specialty chemicals, 2',3,3-Trimethylbutyrophenone (CAS No. 898785-47-2) stands out as a compound with significant potential across various industries. This aromatic ketone, characterized by its unique molecular structure, has garnered attention for its role in pharmaceutical intermediates, flavor and fragrance formulations, and advanced material synthesis. As researchers and manufacturers seek innovative solutions, understanding the properties and applications of this compound becomes increasingly crucial.

The chemical structure of 2',3,3-Trimethylbutyrophenone features a butyrophenone backbone with three methyl groups strategically positioned at the 2', 3, and 3 positions. This configuration contributes to its distinct physical and chemical properties, including a molecular weight of 190.28 g/mol and a characteristic aromatic odor. The compound's thermal stability and solubility profile make it particularly valuable in high-temperature applications and various solvent systems.

One of the most prominent applications of 2',3,3-Trimethylbutyrophenone lies in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Recent studies have highlighted its potential in developing central nervous system (CNS) drugs, particularly those targeting neurological disorders that have become a growing concern in aging populations. The compound's structural features allow for efficient modification, enabling medicinal chemists to create novel therapeutic agents with improved efficacy and reduced side effects.

The flavor and fragrance industry has also embraced 2',3,3-Trimethylbutyrophenone for its ability to contribute warm, woody, and slightly sweet olfactory notes. As consumer demand for natural-identical flavor compounds continues to rise, this compound offers formulators a versatile building block for creating complex aroma profiles. Its stability under various pH conditions makes it particularly valuable in personal care products and household fragrances where longevity is essential.

In material science, researchers are exploring the use of 2',3,3-Trimethylbutyrophenone as a precursor for advanced polymers and specialty coatings. The compound's aromatic ring system and ketone functionality provide excellent sites for further chemical modification, enabling the creation of materials with tailored properties. Recent breakthroughs in high-performance polymers have demonstrated how derivatives of this compound can enhance thermal resistance and mechanical strength in engineering plastics.

The synthesis of 2',3,3-Trimethylbutyrophenone typically involves Friedel-Crafts acylation reactions, with ongoing research focusing on more sustainable production methods. Green chemistry initiatives have led to the development of catalytic processes that reduce energy consumption and minimize waste generation. These advancements align with the chemical industry's growing emphasis on environmentally friendly manufacturing practices and circular economy principles.

Market analysts project steady growth for 2',3,3-Trimethylbutyrophenone in the coming years, driven by increasing demand from end-use industries. The Asia-Pacific region, particularly China and India, is emerging as a significant consumer and producer of this specialty chemical. Factors such as expanding pharmaceutical manufacturing capabilities and growing disposable incomes fueling the personal care market contribute to this upward trend.

Quality control remains paramount when working with 2',3,3-Trimethylbutyrophenone. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity assessments and spectroscopic characterization (IR, NMR, MS). These quality assurances are particularly important for pharmaceutical applications where stringent regulatory requirements must be met. Proper storage conditions—typically in cool, dry environments away from strong oxidizers—ensure the compound maintains its stability over time.

Recent innovations in computational chemistry have enabled more efficient exploration of 2',3,3-Trimethylbutyrophenone's potential applications. Molecular modeling techniques allow researchers to predict reactivity patterns and optimize synthetic routes before conducting laboratory experiments. This approach not only accelerates development timelines but also reduces resource consumption, contributing to more sustainable research practices in the chemical industry.

As with any chemical substance, proper handling procedures should be followed when working with 2',3,3-Trimethylbutyrophenone. While not classified as hazardous under standard regulations, appropriate personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Material safety data sheets (MSDS) provided by manufacturers contain detailed information about handling, storage, and disposal procedures to ensure workplace safety.

The future of 2',3,3-Trimethylbutyrophenone appears promising as new applications continue to emerge. Ongoing research in biocatalysis may unlock more sustainable production methods, while advances in drug discovery could reveal novel therapeutic applications. As industries increasingly prioritize specialty chemicals with multifunctional capabilities, this compound's unique combination of properties positions it for continued relevance in various high-value applications.

For researchers and manufacturers seeking reliable sources of 2',3,3-Trimethylbutyrophenone (CAS No. 898785-47-2), partnering with established chemical suppliers who can provide consistent quality, technical support, and regulatory documentation is essential. The compound's versatility ensures it will remain an important tool in the chemist's repertoire as we address the complex challenges of modern material science, pharmaceutical development, and fragrance creation.